Cas no 1060943-83-0 (4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine)

• Product Name: 4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine
• CAS No: 1060943-83-0
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• MDL: MFCD16874930
• CID: 5230316
• Update Time: 2025-05-24

4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine
• Pyridine, 4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]-

• MDL： MFCD16874930
• Inchi： 1S/C11H8N4O/c1-2-9(13-5-1)11-14-10(15-16-11)8-3-6-12-7-4-8/h1-7,13H
• InChI Key： KPNSNWNDROJELX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2N=C(C3=CC=CN3)ON=2)=C1

Additional information on 4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine

4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine: A Comprehensive Overview

The compound 4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine (CAS No. 1060943-83-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, electronic materials, and advanced functional materials. In this article, we delve into the properties, synthesis methods, and recent advancements associated with this compound.

The molecular structure of 4-[5-(1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]pyridine is characterized by a pyridine ring fused with a 1,2,4-oxadiazole moiety at the 4-position. The 1H-pyrrole group attached to the oxadiazole ring introduces additional electronic and steric effects, making this compound highly versatile for various chemical transformations. Recent studies have highlighted its role as a building block in the synthesis of heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

One of the most notable aspects of this compound is its ability to act as a precursor for the synthesis of advanced materials with tailored electronic properties. For instance, researchers have explored its use in the development of organic semiconductors for flexible electronics and optoelectronic devices. The incorporation of 4-[5-(1H-pyrrol-2-yl)-1,2,4 oxadiazol 3 yl]pyridine into polymer frameworks has shown promising results in enhancing charge transport properties and stability under ambient conditions.

In the realm of medicinal chemistry, CAS No. 1060943 83 0 has been investigated for its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory processes, making them promising candidates for drug development.

The synthesis of 4-[5-(1H-pyrrol 2 yl) 1 2 4 oxadiazol 3 yl]pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of pyrrole derivatives with pyridine precursors under specific thermal or catalytic conditions. Researchers have optimized these methods to improve scalability and reduce production costs.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No 1060943 83 0 is crucial for its safe handling and application in industrial processes. Studies have shown that this compound undergoes biodegradation under aerobic conditions, minimizing its environmental footprint when properly managed.

In conclusion, 4-[5-(1H-pyrrol 2 yl) 1 2 4 oxadiazol 3 yl]pyridine (CAS No. 1060943 83 0) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting subject for ongoing research and development efforts.